Cas no 1706454-19-4 (5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one)

• Product Name: 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one
• CAS No: 1706454-19-4
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 4919591
• Update Time: 2025-07-18

5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one

• Inchi： 1S/C11H20N2O/c1-11(2)5-8(12)7-3-4-10(14)13-9(7)6-11/h7-9H,3-6,12H2,1-2H3,(H,13,14)
• InChI Key： IYVSRRWXCPAQDZ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(CC(C)(C)CC2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one

Introduction to 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one (CAS No. 1706454-19-4) and Its Emerging Applications in Chemical Biology

5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 1706454-19-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This bicyclic amine derivative belongs to the octahydroquinoline family, characterized by a fused seven-membered nitrogen-containing ring and an eight-membered saturated hydrocarbon ring. The presence of both amino and methyl substituents on the quinoline core imparts distinct reactivity and binding capabilities, making it a promising candidate for various biochemical applications.

The structural framework of 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one facilitates its interaction with biological targets, particularly enzymes and receptors involved in cellular signaling pathways. Recent studies have highlighted its potential as a scaffold for drug discovery, emphasizing its ability to modulate key biological processes. The compound’s dual functionality—combining an amino group for hydrogen bonding and a lipophilic methyl group for membrane interaction—enhances its binding affinity to proteins, which is crucial for developing selective inhibitors or agonists.

In the realm of medicinal chemistry, 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one has been explored for its pharmacological properties. Its octahydroquinoline core is structurally analogous to several natural products and bioactive molecules known for their therapeutic effects. For instance, derivatives of octahydroquinolines have shown promise in treating neurological disorders by interacting with neurotransmitter receptors. The amino substituent at the 5-position allows for further derivatization, enabling the design of analogs with enhanced pharmacokinetic profiles or improved target specificity.

Recent advancements in computational chemistry have facilitated the virtual screening of 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one against large databases of biological targets. Molecular docking studies suggest that this compound can bind effectively to enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular functions. The methyl groups at the 7-position contribute to steric hindrance, potentially reducing off-target effects and improving selectivity—a critical factor in drug development.

The synthesis of 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one involves multi-step organic transformations, including cyclization reactions and functional group modifications. Researchers have optimized synthetic routes to achieve high yields and purity, ensuring its suitability for downstream applications. Advances in catalytic methods have further streamlined the production process, making it more efficient and scalable. These synthetic developments are essential for supplying sufficient quantities of the compound for both preclinical studies and industrial applications.

Biologically speaking, 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one exhibits interesting interactions with biomolecules. Preliminary in vitro assays indicate that it can modulate enzyme activity in specific pathways associated with inflammation and cancer progression. The compound’s ability to engage with these targets makes it a valuable tool for investigating disease mechanisms and identifying novel therapeutic strategies. Additionally, its structural similarity to known bioactive molecules suggests potential synergistic effects when combined with other drugs.

The role of 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one in chemical biology extends beyond drug discovery. It serves as a versatile scaffold for developing probes that can visualize biological processes in real-time. Fluorescent derivatives of this compound have been employed in cell imaging studies to track protein localization and dynamics within living cells. Such applications underscore the compound’s utility not only as a potential therapeutic agent but also as a diagnostic tool.

Future research directions may focus on exploring the stereochemical aspects of 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one by synthesizing enantiomerically pure forms or diastereomers. Understanding how chirality influences biological activity could lead to the discovery of more potent and selective derivatives. Furthermore, exploring its interactions with nucleic acids may uncover new avenues in antiviral or anticancer therapies.

The growing interest in 5-Amino-7,7-dimethyloctahydroquinolin-2(1H)-one reflects its significance as a building block in modern chemical biology. As research progresses, this compound is likely to play an increasingly important role in understanding complex biological systems and developing innovative treatments for human diseases. Its unique structural features and functional versatility position it as a cornerstone molecule in the quest for novel bioactive compounds.